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Compound of Interest

Compound Name:
(R)-1-(4-Fluorophenoxy)propan-2-

amine

Cat. No.: B8697176

Get Quote

Executive Safety Assessment
(R)-1-(4-Fluorophenoxy)propan-2-amine (and its hydrochloride salts) presents a dual-hazard

profile that strictly dictates its disposal pathway. As a fluorinated amine, it combines the

corrosivity/reactivity of an organic base with the combustion hazards of organofluorines.

Critical Hazard Profile:

Chemical Class: Halogenated Organic Amine.

Primary Hazards: Skin/Eye Irritant (H315/H319), Specific Target Organ Toxicity (H335).[1]

Disposal Criticality:DO NOT mix with non-halogenated solvents. DO NOT mix with acidic

waste streams.[2][3]

Combustion Product: Generates Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx) upon

incineration.
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Property Specification Operational Implication

Functional Groups
Primary Amine, Ether,

Fluorophenyl

Basic pH; incompatible with

oxidizers/acids.[1]

Flash Point
>100°C (estimated for free

base)

Combustible; requires fire-

rated storage.

Water Solubility
Low (Free base) / High (HCl

salt)
Do not flush to sewer systems.

RCRA Status D002 (Corrosive - if pH >12.5)
Must be segregated as

Hazardous Waste.

Waste Stream Segregation (The "Why" & "How")
Scientific Rationale (Causality): Standard laboratory waste is often incinerated. However, the

fluorine atom in the 4-position of the phenoxy ring is chemically robust. Upon high-temperature

incineration, this C-F bond cleaves to form Hydrogen Fluoride (HF).[1]

Standard Incinerators: HF corrodes the refractory lining and metal stacks of standard

incinerators.

Required Treatment:[3][4][5] This waste must be directed to a facility equipped with wet

scrubbers (alkaline quench) to neutralize HF gas before emission.

Segregation Protocol:

Stream:Halogenated Organic Waste.

Sub-Stream:Basic/Alkaline (Segregate from Halogenated Acids like DCM/TFA mixtures to

prevent exothermic neutralization in the drum).

Visualization: Waste Segregation Decision Tree
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Waste: (R)-1-(4-Fluorophenoxy)propan-2-amine

Physical State?

Solid / Powder Liquid / Solution

Solid Waste Bin
(Label: Halogenated Organic Solid) Is it dissolved?

Dissolved in DCM/Chloroform? Dissolved in MeOH/EtOAc?

Liquid Waste: Halogenated
(Even if solvent is non-halogenated,

the solute makes it halogenated)

Trace F content
requires Halogenated stream

CRITICAL: Do not mix with Acids!

Click to download full resolution via product page

Caption: Logic flow for segregating fluorinated amine waste to ensure correct incineration

protocols.

Step-by-Step Disposal Procedure
Phase 1: Preparation & PPE[4]
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PPE: Nitrile gloves (double gloving recommended for high concentrations), safety goggles,

and lab coat.[1] Use a fume hood for all transfers.

Container Selection: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers if

the amine is in a corrosive aqueous solution.

Phase 2: Bulking & Transfer
Scenario A: Pure Solid Waste

Place the solid substance in a sealable bag or original container.

Deposit into the Solid Hazardous Waste drum.

Labeling: Ensure the tag explicitly lists "1-(4-Fluorophenoxy)propan-2-amine" and checks the

"Toxic" and "Irritant" boxes.

Scenario B: Liquid Waste (Reaction Mixtures)

pH Check: Verify the pH of the solution.

If Acidic:[6] The amine is likely protonated (salt form). It is stable.

If Basic: Ensure the waste container does not contain strong acids (e.g., Sulfuric, Nitric) to

prevent violent heat generation.[1]

Transfer: Pour into the Halogenated Organic Solvent carboy.

Note: Even if the solvent is Methanol (non-halogenated), the presence of the fluorinated

compound classifies the entire mixture as halogenated for incineration purposes [1].

Log: Record the volume and concentration on the waste manifest.

Phase 3: Labeling & Storage
Label: "Hazardous Waste - Halogenated Organic."

Constituents: List "Methanol" (or solvent used) AND "Fluorinated Amine."
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Storage: Store in a cool, well-ventilated Safety Cabinet (Flammables cabinet is acceptable if

the solvent is flammable) until pickup.

Emergency Spill Response
Immediate Action: Evacuate the immediate area if the spill is large (>500mL) or outside a hood.

Spill Cleanup Workflow

Spill Detected Assess Volume & Location
Don PPE:

Respirator (if outside hood)
Nitrile Gloves

Contain with Absorbent
(Vermiculite/Sand)

Scoop into
Sealable Bag

Wipe surface with
dilute acetic acid (if basic)

Dispose as Solid
Halogenated Waste

Click to download full resolution via product page

Caption: Operational workflow for containing and cleaning fluorinated amine spills.

Neutralization Logic: Since the substance is an amine (basic), a spill can be wiped down with a

dilute, weak acid (e.g., 5% Citric Acid or dilute Acetic Acid) after the bulk material has been

absorbed.[1] This neutralizes the base and reduces volatility [2].

Regulatory Compliance & Transport
US EPA (RCRA): If the waste solution contains >10% of F-listed solvents (e.g., Methylene

Chloride), it carries the F002 code.[1] If it is a characteristic waste (Ignitable), it carries D001.

[1]

DOT Shipping (if pure):

UN Number: UN 2735 (Amines, liquid, corrosive, n.o.s.) or UN 2811 (Toxic solids, organic,

n.o.s.) depending on physical state and testing data.[1]

Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s. (1-(4-Fluorophenoxy)propan-

2-amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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